Cas no 1805231-11-1 (2-Amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid)

• Product Name: 2-Amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid
• CAS No: 1805231-11-1
• MF: C₈H₅F₅N₂O₂
• MW: 256.129519224167
• CID: 4810295
• Update Time: 2023-08-18

2-Amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-5-carboxylic acid

• Inchi： 1S/C8H5F5N2O2/c9-5(10)3-2(7(16)17)1-15-6(14)4(3)8(11,12)13/h1,5H,(H2,14,15)(H,16,17)
• InChI Key： NDZDRXOJROLHLM-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=CN=C(C=1C(F)(F)F)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: 1.5
• Topological Polar Surface Area: 76.2